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Introduction
Magnesium carbonate hydroxide, often referred to as basic magnesium carbonate, is a

versatile inorganic compound extensively utilized in the pharmaceutical industry.[1][2] Its

chemical formula is generally represented as xMgCO₃·yMg(OH)₂·zH₂O.[3] It is available in

different grades, most commonly "light" and "heavy," which primarily differ in their physical

properties such as bulk density and particle size.[4][5] Pharmaceutical grade magnesium

carbonate hydroxide must adhere to stringent purity standards set by pharmacopeias like the

USP and EP.[6] This document provides a detailed overview of its applications, from its role as

an active pharmaceutical ingredient (API) to its multifaceted functions as a key excipient in

solid dosage form development.

Physicochemical Properties
The distinct physical characteristics of light and heavy magnesium carbonate hydroxide grades

influence their suitability for different pharmaceutical applications. Heavy magnesium carbonate

is often favored for direct compression due to its higher density and better flowability, while the

light form's larger surface area is advantageous for adsorption and as an anti-caking agent.[4]
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Property
Light Magnesium
Carbonate
Hydroxide

Heavy Magnesium
Carbonate
Hydroxide

Reference(s)

Appearance
A very light, white

powder
A bulky, white powder [5][7]

Chemical Formula

(Typical)

(MgCO₃)₄·Mg(OH)₂·4

H₂O

(MgCO₃)₄·Mg(OH)₂·5

H₂O
[2]

Bulk Density (g/mL) ~ 0.10 - 0.15 ~ 0.25 - 0.80 [8]

Tapped Density

(g/mL)
Not specified ~ 0.35 - 0.90 [9]

Mean Particle Size

(D₅₀)
Fine particles 20 - 60 µm [4][10]

BET Surface Area

(m²/g)
High surface area 44 - 70 [4][9]

pH (aqueous solution) 9.5 - 10.5 Alkaline [11]

Solubility

Practically insoluble in

water and alcohol;

dissolves in dilute

acids with

effervescence.

Practically insoluble in

water and alcohol;

dissolves in dilute

acids with

effervescence.

[3][11][12]

Applications in Pharmaceutical Formulations
Magnesium carbonate hydroxide serves dual roles in pharmaceuticals, acting as both an active

ingredient and a highly functional excipient.

Active Pharmaceutical Ingredient (API)
Antacid: One of its most common applications is in over-the-counter (OTC) antacid products

to relieve heartburn, acid indigestion, and upset stomach.[6][13][14] It works by neutralizing

excess hydrochloric acid (HCl) in the stomach.[15][16] The reaction raises the gastric pH,

providing rapid relief.[6][16]
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Mechanism of Action: MgCO₃ + 2HCl → MgCl₂ + H₂O + CO₂[6]
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Diagram 1: Antacid Neutralization Reaction

Osmotic Laxative: In higher doses, magnesium carbonate functions as an osmotic laxative.

[1][6] The magnesium ions are poorly absorbed in the intestine, drawing water into the

intestinal lumen, which softens the stool and promotes bowel movements.[6][16]

Pharmaceutical Excipient
As an excipient, magnesium carbonate hydroxide is highly valued for its ability to improve

manufacturing processes and final product quality.[5]

Diluent/Filler: It is widely used as a filler in tablets and capsules to create the desired bulk,

especially when the API dosage is small.[5][6] Its inert nature ensures it does not react with

most APIs, maintaining formulation stability.[6]

Direct Compression (DC) Agent: Modern tablet manufacturing favors direct compression for

its efficiency and cost-effectiveness.[6] Specially engineered grades of magnesium

carbonate hydroxide exhibit excellent flowability and compressibility, making them ideal for

DC processes by eliminating the need for granulation.[6][17][18]
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Diagram 2: Direct Compression vs. Wet Granulation Workflow

Flow Aid and Lubricant: It can function as a glidant to improve powder flow, an antiadherent

to prevent sticking to punches and dies, and a lubricant to reduce friction during tablet

ejection.[6] This multifunctional performance can reduce the number of excipients needed in

a formulation.[6]

Dry Binder: Magnesium carbonate enhances tablet cohesion through mechanical

interlocking and surface adhesion during compression.[18] This improves tablet
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compactibility, leading to harder tablets with greater mechanical strength and reduced

friability.[5][18]

pH Modifier/Buffering Agent: Its alkaline nature allows it to act as a buffering agent, helping

to maintain a stable pH in the formulation.[13][18] This is crucial for protecting acid-sensitive

APIs from degradation and controlling drug release profiles.[18]

Carrier for Poorly Soluble Drugs: Porous grades of magnesium carbonate hydroxide can be

used to improve the dissolution and bioavailability of poorly soluble drugs (BCS Class II and

IV).[19][20] The API is dissolved in a solvent and then adsorbed onto the high-surface-area

carrier. After the solvent is removed, the API is left finely dispersed on the excipient, which

can lead to a faster release rate.[19]
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Diagram 3: Enhancing Dissolution of Poorly Soluble APIs

Experimental Protocols
The following are standardized protocols for characterizing magnesium carbonate hydroxide for

pharmaceutical use.

Protocol 1: Determination of Acid-Neutralizing Capacity
(Assay)

Objective: To determine the acid-neutralizing capacity, typically expressed as the percentage

of magnesium oxide (MgO).
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Principle: This method uses back-titration. A known excess of strong acid (sulfuric acid) is

added to dissolve the sample. The remaining unreacted acid is then titrated with a strong

base (sodium hydroxide) to a colored endpoint. The amount of acid consumed by the sample

is calculated and used to determine the MgO content.[21]

Apparatus: Analytical balance, 250 mL conical flask, 50 mL burette, pipette.

Reagents:

1 N Sulfuric Acid (H₂SO₄)

1 N Sodium Hydroxide (NaOH)

Methyl Orange Indicator Solution

Deionized Water

Procedure:

Accurately weigh approximately 1 g of the magnesium carbonate hydroxide sample and

record the weight.[21]

Transfer the sample to a 250 mL conical flask.

Carefully add 30.0 mL of 1 N sulfuric acid to the flask to dissolve the sample.[21]

Add 2-3 drops of methyl orange indicator to the solution.

Titrate the excess sulfuric acid with 1 N sodium hydroxide until the solution color changes

from red to yellow.[21]

Record the volume of 1 N sodium hydroxide used.

Perform a blank titration by titrating 30.0 mL of 1 N sulfuric acid with 1 N sodium hydroxide

using the same indicator.

Calculation: Each mL of 1 N sulfuric acid is equivalent to 20.15 mg of MgO.[21] Calculate

the percentage of MgO in the sample.
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Protocol 2: Evaluation of Powder Flowability
Objective: To assess the flow properties of the magnesium carbonate hydroxide powder,

which is critical for handling, blending, and die-filling during manufacturing.[22]

Principle: Several compendial methods are used to characterize flowability, including the

angle of repose and calculations based on bulk and tapped density (Carr's Index and

Hausner Ratio).[23][24]

Apparatus: Powder flowability tester (for Angle of Repose), 100 mL graduated cylinder, tap

density tester, analytical balance.

Procedure:

Angle of Repose:

Allow the powder to flow through a funnel onto a flat, circular base from a fixed height.

Measure the angle between the surface of the resulting cone of powder and the

horizontal base.[24]

Generally, an angle < 40° indicates flowability suitable for tableting.[24]

Bulk Density:

Gently pour a known mass (e.g., 50 g) of the powder into a 100 mL graduated cylinder.

[23]

Record the volume without compacting the powder.

Bulk Density = Mass / Bulk Volume.

Tapped Density:

Place the same graduated cylinder in a tap density tester.

Subject the cylinder to a set number of taps (e.g., 500, 750, 1250 taps) until the volume

is constant.[23]
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Record the final tapped volume.

Tapped Density = Mass / Tapped Volume.

Calculations:

Carr's Compressibility Index (%) = [(Tapped Density - Bulk Density) / Tapped Density] x

100. A value of 11-15% is considered good flowability.[24]

Hausner Ratio = Tapped Density / Bulk Density. A value < 1.2 indicates good flowability.

[24]

Protocol 3: Determination of Soluble Salts
Objective: To quantify the amount of water-soluble impurities in the sample.

Principle: The sample is boiled in a water/n-propyl alcohol mixture, and the insoluble portion

is filtered out. A specific volume of the filtrate is then evaporated to dryness, and the

remaining residue is weighed.[25]

Apparatus: Analytical balance, 500 mL beaker with cover, hot plate, filtration apparatus,

evaporating dish, drying oven.

Reagents:

n-propyl alcohol

Deionized Water

Procedure:

Weigh 2.0 g of the sample into a beaker.[25]

Add 100 mL of a mixture of equal volumes of n-propyl alcohol and water.[25]

Heat the mixture to boiling while stirring constantly and boil for 5 minutes.[26]

Allow the mixture to cool to room temperature, then filter.
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Pipette 50 mL of the clear filtrate into a pre-weighed evaporating dish.

Evaporate the filtrate to dryness on a steam bath.

Dry the residue in an oven at 105°C for 1 hour.[25]

Cool the dish in a desiccator and weigh it.

Calculate the weight of the residue. Per USP standards, the residue should not exceed 10

mg (1.0%).[25]

Conclusion
Magnesium carbonate hydroxide is a cornerstone ingredient in many pharmaceutical

formulations. Its utility as a fast-acting antacid is well-established. Furthermore, its versatile

properties as an excipient—including its roles as a filler, binder, flow aid, and direct

compression agent—make it invaluable for developing robust and efficient manufacturing

processes for solid oral dosage forms.[1][6][18] Its ability to enhance the dissolution of poorly

soluble drugs further expands its application, addressing key challenges in modern drug

development.[19] Proper characterization of its physicochemical properties, such as flowability

and purity, is essential to fully leverage its benefits in creating high-quality pharmaceutical

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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